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Compound of Interest

Compound Name: Mrs 2219

Cat. No.: B1676833

Essential Safety and Handling Guide for
MRS2219

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the selective P2Y receptor antagonist, MRS2219. Adherence to
these guidelines is critical for ensuring personal safety and maintaining a secure laboratory
environment.

I. Compound Identification and Hazards

e Chemical Name: (R)-3,9-dihydroxy-8-methyl-1,5-dihydro-[1][2][3]dioxaphosphepino[5,6-
c]pyridine 3-oxide[1]

Synonyms: MRS-2220, MRS2219[2]

Molecular Formula: CsH1oNOsP

Molecular Weight: 231.14 g/mol

CAS Number: 14141-47-0
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» Hazard Statement: While a specific, publicly available Safety Data Sheet (SDS) for
MRS2219 is limited, similar small molecule inhibitors may cause skin and eye irritation. It is
recommended to handle it as a potentially hazardous compound.

Il. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to minimize exposure. The following table
summarizes the recommended PPE for handling MRS2219.

Activity Required PPE Rationale

« Nitrile gloves (double-gloving
recommended)s Safety
Handling Solid Compound goggles with side shieldse Prevents skin contact and
(Weighing, Aliquoting) Laboratory coate N95 inhalation of fine powder.
respirator (if not handled in a

fume hood)

« Nitrile glovese Safety goggles
J Y 9099 Protects against splashes and

Working with Solutions with side shieldse Laboratory _
skin contact.
coat
« Safety glassese Laboratory Standard laboratory practice to

General Laboratory Operations _
coate Closed-toe shoes prevent accidental exposure.

lll. Step-by-Step Handling Procedures

A. Engineering Controls:

» Ventilation: All work with the solid form of MRS2219 or concentrated solutions should be
performed in a certified chemical fume hood or a ventilated balance enclosure to minimize
inhalation risk.

o Eye Wash and Safety Shower: Ensure an operational and easily accessible eye wash station
and safety shower are in the laboratory.

B. Procedural Guidance:
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» Preparation: Before handling, ensure all required PPE is correctly donned. Cover the work
surface with disposable, absorbent bench paper.

» Weighing (Solid Form):
o Perform all weighing operations within a chemical fume hood or a ventilated enclosure.
o Use anti-static weighing paper or a suitable container.
o Handle with care to avoid creating dust.
» Solubilization:
o Add solvent to the solid compound slowly and carefully to prevent splashing.
o MRS2219 is soluble up to 100 mM in 1eq. NaOH.
e Storage:
o Solid: Store desiccated at +4°C.
o Solutions: It is recommended to use solutions promptly and avoid long-term storage.
IV. Spill and Exposure Management
e Small Spills:
o Absorb liquid spills with an inert material (e.g., vermiculite, sand).
o For solid spills, carefully sweep up the material, avoiding dust generation.
o Place all contaminated materials into a sealed container for hazardous waste disposal.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.

e Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.
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 Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

e Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek immediate medical
attention.

V. Disposal Plan
All waste containing MRS2219 must be treated as hazardous chemical waste.

» Solid Waste: Collect all contaminated consumables (e.g., gloves, pipette tips, bench paper)
in a designated, sealed hazardous waste container.

o Liquid Waste: Collect all unused solutions containing MRS2219 in a clearly labeled, sealed
hazardous waste container. Do not pour down the drain.

o Disposal Route: All hazardous waste must be disposed of through your institution's
environmental health and safety office, in accordance with all local, state, and federal
regulations.

VI. Experimental Workflow Diagram
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Caption: Workflow for the safe handling of MRS2219.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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